Cas no 20628-33-5 (2-amino-5-nitrobenzenesulfonyl chloride)

2-amino-5-nitrobenzenesulfonyl chloride structure
20628-33-5 structure
Product Name:2-amino-5-nitrobenzenesulfonyl chloride
CAS No:20628-33-5
MF:C6H5ClN2O4S
MW:236.632899045944
CID:1395024
PubChem ID:88624
Update Time:2025-04-20

2-amino-5-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-nitrobenzenesulfonyl chloride
    • benzenesulfonyl chloride, 2-amino-5-nitro-
    • SCHEMBL15976059
    • 20628-33-5
    • DTXSID8066634
    • GIYARLIXINTLTK-UHFFFAOYSA-N
    • Inchi: 1S/C6H5ClN2O4S/c7-14(12,13)6-3-4(9(10)11)1-2-5(6)8/h1-3H,8H2
    • InChI Key: GIYARLIXINTLTK-UHFFFAOYSA-N
    • SMILES: ClS(C1C=C(C=CC=1N)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 235.96595
  • Monoisotopic Mass: 235.966
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.687
  • Boiling Point: 444.2°C at 760 mmHg
  • Flash Point: 222.5°C
  • Refractive Index: 1.632
  • PSA: 103.3
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